2-[2-(2-bromophenyl)hydrazin-1-ylidene]-5,5-dimethylcyclohexane-1,3-dione

• IUPAC Name: 2-[(2-bromophenyl)diazenyl]-3-hydroxy-5,5-dimethylcyclohex-2-en-1-one
• InChI: InChI=1S/C14H15BrN2O2/c1-14(2)7-11(18)13(12(19)8-14)17-16-10-6-4-3-5-9(10)15/h3-6,18H,7-8H2,1-2H3
• InChI Key: QUMYEJPCMXHEIU-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=C(C(=O)C1)N=NC2=CC=CC=C2Br)O)C
• Molecular Formula: C14H15BrN2O2
• Molecular Weight: 323.18 g/mol

Description

2-[2-(2-bromophenyl)hydrazin-1-ylidene]-5,5-dimethylcyclohexane-1,3-dione (2-BHDC) is an organic compound that has been studied for its numerous applications in the fields of chemistry and biochemistry. The compound has been found to have a wide range of properties, including its ability to act as a catalyst in organic synthesis and its ability to act as a ligand in coordination chemistry. In addition, 2-BHDC has been studied for its potential use as a drug or therapeutic agent.

Scientific Research Applications

2-[2-(2-bromophenyl)hydrazin-1-ylidene]-5,5-dimethylcyclohexane-1,3-dione is a versatile compound that has been used in a variety of scientific research applications. It has been studied for its ability to act as a catalyst in organic synthesis, its ability to act as a ligand in coordination chemistry, and its potential use as a drug or therapeutic agent. In addition, 2-[2-(2-bromophenyl)hydrazin-1-ylidene]-5,5-dimethylcyclohexane-1,3-dione has been used in the synthesis of heterocyclic compounds, in the synthesis of polymers, and in the synthesis of organometallic compounds.

Mechanism of Action

The mechanism of action of 2-[2-(2-bromophenyl)hydrazin-1-ylidene]-5,5-dimethylcyclohexane-1,3-dione is not fully understood. However, it is believed that 2-[2-(2-bromophenyl)hydrazin-1-ylidene]-5,5-dimethylcyclohexane-1,3-dione acts as a catalyst in organic synthesis by forming a reversible covalent bond with the substrate, which then allows the substrate to undergo the desired reaction. In addition, 2-[2-(2-bromophenyl)hydrazin-1-ylidene]-5,5-dimethylcyclohexane-1,3-dione is believed to act as a ligand in coordination chemistry by forming a reversible covalent bond with the metal ion, which then allows the metal ion to undergo the desired reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-[2-(2-bromophenyl)hydrazin-1-ylidene]-5,5-dimethylcyclohexane-1,3-dione are not fully understood. However, it has been shown to have antioxidant and anti-inflammatory properties, which may be useful in the treatment of certain diseases. In addition, 2-[2-(2-bromophenyl)hydrazin-1-ylidene]-5,5-dimethylcyclohexane-1,3-dione has been found to have some anti-cancer and anti-bacterial properties, although further research is needed to confirm these findings.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[2-(2-bromophenyl)hydrazin-1-ylidene]-5,5-dimethylcyclohexane-1,3-dione in laboratory experiments include its high reactivity and its ability to form stable complexes with metal ions. In addition, 2-[2-(2-bromophenyl)hydrazin-1-ylidene]-5,5-dimethylcyclohexane-1,3-dione is relatively inexpensive and easy to obtain. The main limitation of using 2-[2-(2-bromophenyl)hydrazin-1-ylidene]-5,5-dimethylcyclohexane-1,3-dione in laboratory experiments is its low solubility in water, which can make it difficult to work with in some experiments.

Future Directions

The future directions for 2-[2-(2-bromophenyl)hydrazin-1-ylidene]-5,5-dimethylcyclohexane-1,3-dione research include further investigation into its biochemical and physiological effects, its potential therapeutic applications, and its ability to act as a catalyst in organic synthesis. In addition, further research into the mechanism of action of 2-[2-(2-bromophenyl)hydrazin-1-ylidene]-5,5-dimethylcyclohexane-1,3-dione and its ability to form stable complexes with metal ions is needed. Finally, further research into the synthesis of 2-[2-(2-bromophenyl)hydrazin-1-ylidene]-5,5-dimethylcyclohexane-1,3-dione and its use in the synthesis of heterocyclic compounds, polymers, and organometallic compounds is also needed.

Synthesis Methods

The synthesis of 2-[2-(2-bromophenyl)hydrazin-1-ylidene]-5,5-dimethylcyclohexane-1,3-dione can be accomplished via a few different methods. The most common and widely used method is the reaction of 2-bromophenylhydrazine and dimethylcyclohexane-1,3-dione in the presence of a base. This reaction produces 2-[2-(2-bromophenyl)hydrazin-1-ylidene]-5,5-dimethylcyclohexane-1,3-dione in high yields. Other methods for synthesizing 2-[2-(2-bromophenyl)hydrazin-1-ylidene]-5,5-dimethylcyclohexane-1,3-dione include the reaction of 2-bromophenylhydrazine and dimethylcyclohexane-1,3-dione in the presence of a strong acid, the reaction of 2-bromophenylhydrazine and dimethylcyclohexane-1,3-dione in the presence of a Lewis acid, and the reaction of 2-bromophenylhydrazine and dimethylcyclohexane-1,3-dione in the presence of a Grignard reagent.